2-(4-fluorophenoxy)-N-(2-methoxyphenyl)ethanesulfonamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(2-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C15H16FNO4S/c1-20-15-5-3-2-4-14(15)17-22(18,19)11-10-21-13-8-6-12(16)7-9-13/h2-9,17H,10-11H2,1H3
• InChI Key: XDYLHXCQCHHEFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)CCOC2=CC=C(C=C2)F
• Molecular Formula: C15H16FNO4S
• Molecular Weight: 325.4 g/mol

Description

2-(4-fluorophenoxy)-N-(2-methoxyphenyl)ethanesulfonamide, also known as Fimasartan, is a novel angiotensin II receptor blocker (ARB) that has been extensively studied for its potential therapeutic effects. Fimasartan has been shown to have a unique mechanism of action that sets it apart from other ARBs, making it a promising candidate for the treatment of hypertension and related cardiovascular diseases.

Scientific Research Applications

Synthesis and Bioactivity Studies

Compounds with similar structural motifs have been synthesized and evaluated for various biological activities. For instance, a series of sulfonamides, including those with substituents like fluorine and methoxy groups, were synthesized and tested for their potential as carbonic anhydrase inhibitors and for cytotoxicity against tumor cells. These compounds demonstrated interesting bioactivities, suggesting their potential in anti-tumor studies (Gul et al., 2016).

Development of Fluorophores

Research has also focused on the development of fluoroionophores, which are compounds that can selectively bind to certain metal ions, based on similar structural frameworks. These compounds have been studied for their ability to interact with metal cations like Zn²⁺, showcasing their potential in applications such as metal ion detection in biological systems (Hong et al., 2012).

Photodynamic Therapy Applications

Another research direction involves the synthesis of zinc phthalocyanines substituted with sulfonamide derivative groups, demonstrating high singlet oxygen quantum yields. These compounds are promising for photodynamic therapy applications, particularly in the treatment of cancer due to their effective photosensitizing properties (Pişkin et al., 2020).

Crystallography and Material Science

The crystal structures of compounds closely related to "2-(4-fluorophenoxy)-N-(2-methoxyphenyl)ethanesulfonamide" have been studied to understand their molecular interactions and assembly in solid-state forms. Such studies contribute to material science by elucidating how molecular arrangements influence the properties of the material (Rodrigues et al., 2015).

Antimicrobial Activity

Additionally, sulfonamide derivatives have been synthesized and evaluated for their antimicrobial activities, providing insights into their potential as therapeutic agents. This area of research explores the scope of these compounds in combating microbial infections and their role in developing new antibacterial agents (Abbasi et al., 2019).